Mcl-1 inhibitor 3

• Molecular Formula: C40H52ClF2N5O7S
• Molecular Weight: 820.4 g/mol
• InChI: InChI=1S/C40H52ClF2N5O7S/c1-45(2)56(52,53)44-37(50)40(51)21-36(49)46(3)16-5-4-8-34(54-18-17-47-24-39(42,43)25-47)31-12-9-28(31)22-48-23-38(26-55-35-14-10-29(40)20-33(35)48)15-6-7-27-19-30(41)11-13-32(27)38/h4,8,10-11,13-14,19-20,28,31,34,51H,5-7,9,12,15-18,21-26H2,1-3H3,(H,44,50)
• InChIKey: OCZBGAPIVMKKDK-UHFFFAOYSA-N

Mcl-1 inhibitor 3: Potent Oral Mcl-1 Inhibitor

Mcl-1 inhibitor 3 (CAS 2376774-73-9), also designated as 'compound 1' in primary literature, is a synthetic, non-natural macrocyclic peptide that functions as a highly potent and selective inhibitor of the anti-apoptotic Bcl-2 family protein Myeloid Cell Leukemia-1 (MCL-1) [1]. It binds with exceptionally high affinity to the BH3-binding groove of MCL-1, displacing pro-apoptotic ligands to trigger mitochondrial apoptosis in MCL-1-dependent cancer cells [2]. As a research tool, this compound is distinguished by its oral bioavailability and compelling *in vivo* efficacy profile, making it a critical reagent for preclinical oncology studies aimed at overcoming therapeutic resistance .

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Targets Mcl-1 BH3-binding groove for apoptosis pathway studies

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Oral bioavailability research context for in vivo model design

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Cellular Mcl-1 dependency assays in myeloma and leukemia models

• [1] Johannes, J. W., et al. 'Structure Based Design of Non-Natural Peptidic Macrocyclic Mcl-1 Inhibitors.' ACS Medicinal Chemistry Letters, 2017, 8, 2, 239–244. View Source
• [2] Johannes, J. W., et al. 'Crystal structure of MCL1 with compound 1.' RCSB Protein Data Bank, 2016. PDB ID: 5KU9. View Source

Mcl-1 inhibitor 3: Substitution Risks

Substituting Mcl-1 inhibitor 3 with another MCL-1 inhibitor is scientifically unsound without risking experimental validity. The MCL-1 inhibitor landscape is characterized by marked differences in binding kinetics, species cross-reactivity, and route of administration, all of which critically influence *in vivo* experimental outcomes [1]. For example, while S63845 exhibits potent activity, it requires intravenous administration due to poor oral bioavailability [2], and its affinity for mouse MCL-1 is significantly lower than for the human homolog, complicating murine efficacy and toxicity modeling [3]. In contrast, Mcl-1 inhibitor 3 is a macrocyclic peptide with demonstrated oral bioavailability and robust tumor regression in dose-dependent *in vivo* models, a combination of attributes not uniformly shared across other tool compounds or clinical candidates [4]. The quantitative evidence below details these critical differentiators.

Scaffold Variability Macrocyclic vs. acyclic Mcl-1 inhibitors can shift oral bioavailability and selectivity profiles.

Off-target Profile Minor structural changes may alter Bcl-2/Bcl-xL inhibition, affecting cellular response interpretation.

Potency Translation Binding affinity differences (Ki/Kd) do not linearly transfer to cellular potency or in vivo efficacy.

• [1] Hird, A. W., & Tron, A. E. 'Recent advances in the development of Mcl-1 inhibitors for cancer therapy.' Pharmacology & Therapeutics, 2019, 198, 59-67. View Source
• [2] Kotschy, A., et al. 'The MCL1 inhibitor S63845 is tolerable and effective in diverse cancer models.' Nature, 2016, 538, 477–482. View Source
• [3] Chemical Probes Portal. S63845 Probe Report. View Source
• [4] Johannes, J. W., et al. 'Structure Based Design of Non-Natural Peptidic Macrocyclic Mcl-1 Inhibitors.' ACS Medicinal Chemistry Letters, 2017, 8, 2, 239–244. View Source

Mcl-1 inhibitor 3: Comparative Evidence

Binding Affinity vs. S63845 and A-1210477

Mcl-1 inhibitor 3 demonstrates a 2.1-fold higher binding affinity for human MCL-1 compared to the macrocyclic inhibitor AZD5991, as measured by TR-FRET competitive binding assays . This sub-nanomolar potency is a key differentiator for studies requiring maximal target engagement at minimal drug concentrations.

Binding Affinity

Head-to-head

Ki = 0.061 nM

vs. S63845 (Kd 0.19 nM) · A-1210477 (Ki 0.45 nM)

Reported 3.1× and 7.4× greater affinity

Supports lower target engagement concentrations and reduced off-target risk.

Assay conditions differ (HTRF vs. competition binding); cross-study interpretation.

Evidence Dimension	MCL-1 Binding Affinity (Ki)
Target Compound Data	0.061 nM
Comparator Or Baseline	AZD5991: 0.13 nM
Quantified Difference	~2.1-fold greater potency
Conditions	TR-FRET assay with recombinant human MCL-1 protein

Why This Matters

Higher binding affinity allows for lower effective concentrations in cellular assays, potentially reducing off-target effects and conserving precious compound during large-scale screening.

Cellular Potency in OPM-2 Myeloma Cells

In OPM-2 multiple myeloma cells, a model reliant on MCL-1 for survival, Mcl-1 inhibitor 3 exhibits a 1.4-fold greater potency in reducing cell viability compared to the widely used tool compound A-1210477 . This translates to a more pronounced effect on downstream apoptosis induction at equivalent concentrations.

Cellular Potency

Cross-study comparable

IC50 = 19 nM (OPM-2 myeloma)

1.4× lower IC50 than A-1210477 in similar Mcl-1-dependent assay

Indicates effective cellular target engagement at nanomolar concentrations.

Direct comparison limited by different assay platforms; model-specific response.

Evidence Dimension	Inhibition of OPM-2 Cell Viability (IC50)
Target Compound Data	19 nM
Comparator Or Baseline	A-1210477: 26.2 nM
Quantified Difference	~1.4-fold greater cellular potency
Conditions	Cell viability assay in OPM-2 multiple myeloma cells

Why This Matters

Superior cellular potency ensures robust on-target apoptosis induction in MCL-1-dependent models, a critical metric for evaluating target engagement and therapeutic potential.

In Vivo Tumor Regression in OPM-2 Xenograft

Mcl-1 inhibitor 3 achieves significant tumor growth inhibition (44% TGI at 30 mg/kg) and tumor regression (34% at 60 mg/kg) when administered orally over 30 days in a murine xenograft model . This contrasts sharply with S63845, a highly potent but intravenously-administered MCL-1 inhibitor, thereby limiting S63845's utility in long-term or high-throughput *in vivo* studies [1].

In Vivo Regression

Cross-study comparable

34% tumor regression (60 mg/kg p.o.)

vs. AZD5991 high complete regression (i.v. only)

Demonstrates oral route-dependent tumor response in OPM-2 xenograft.

Efficacy benchmark varies with administration route; model-specific context.

Evidence Dimension	Route of Administration and In Vivo Response
Target Compound Data	Oral; 34% tumor regression at 60 mg/kg
Comparator Or Baseline	S63845: Intravenous (IV); no oral bioavailability reported
Quantified Difference	Oral vs. IV-only administration
Conditions	30-day murine tumor xenograft model (specific line not detailed in abstract)

Why This Matters

Oral bioavailability significantly simplifies *in vivo* dosing regimens, reduces animal stress, and lowers the barrier for conducting prolonged efficacy and combination studies compared to IV-only agents.

• [1] Chemical Probes Portal. S63845 Probe Report (Route of Administration). View Source

Oral Bioavailability and Tolerability

While both compounds are described as orally active, vendor annotations specifically highlight Mcl-1 inhibitor 3's 'good pharmacokinetic properties' in conjunction with its *in vivo* efficacy, whereas similar PK details are less prominent for the clinical candidate AMG-176 (Tapotoclax) in available technical summaries . This distinction may be critical for research programs focused on optimizing PK/PD relationships for novel MCL-1 inhibitors.

Tolerability Report

Data to verify

No body weight loss observed up to 60 mg/kg p.o. (30-day)

Supports in vivo study design; tolerability requires independent validation.

Vendor-reported; absence of detailed toxicology endpoints.

Evidence Dimension	Pharmacokinetic Profile Characterization
Target Compound Data	Described as having 'good pharmacokinetic properties' by multiple vendors
Comparator Or Baseline	AMG-176: described as 'orally active' with less emphasis on PK data
Quantified Difference	Qualitative difference in PK annotation
Conditions	Vendor technical datasheets and product descriptions

Why This Matters

For researchers seeking to study the relationship between compound exposure, target engagement, and anti-tumor activity, a well-characterized PK profile is essential for interpreting *in vivo* results.

Mcl-1 inhibitor 3: Research Applications

In Vivo Proof-of-Concept for Mcl-1-Driven Cancers

The combination of high *in vivo* potency and oral bioavailability makes Mcl-1 inhibitor 3 the reagent of choice for long-term or repeat-dosing tumor xenograft studies [1]. Its ability to achieve significant tumor regression (34% at 60 mg/kg) when administered orally [1] avoids the stress and logistical complexity of daily intravenous injections required for comparators like S63845 [2]. This scenario is ideal for evaluating MCL-1 inhibition as a monotherapy or in combination with standard-of-care agents.

In Vitro Mcl-1 Biology and Apoptotic Priming

With a Ki of 0.061 nM, Mcl-1 inhibitor 3 exhibits superior binding affinity compared to many other MCL-1 tool compounds, including AZD5991 (Ki=0.13 nM) [1]. This sub-nanomolar affinity makes it exceptionally well-suited for high-sensitivity cellular assays (e.g., BH3 profiling, caspase activation assays) where complete MCL-1 neutralization is required at minimal concentrations to avoid confounding off-target effects [1].

Combination Therapy Regimens

Mcl-1 inhibitor 3 ('compound 1') serves as a cornerstone for rational drug design due to its published crystal structure in complex with MCL-1 (PDB: 5KU9) [1]. This structural data, combined with its macrocyclic scaffold and potent activity [1], provides a validated starting point for medicinal chemistry efforts. Researchers can use this compound as a benchmark to evaluate novel MCL-1 ligands in competitive binding assays or as a template for designing new macrocyclic inhibitors with improved selectivity or metabolic stability [1].

Application

Selection Property

Validation Focus

In vivo Mcl-1-dependent tumor models

Oral bioavailability profile

Tumor regression and body weight endpoints

Apoptosis signaling and Mcl-1 dependency assays

Target binding potency

Cellular IC50 and BH3 profiling endpoints

Combination resistance studies (e.g., with Bcl-2 inhibitors)

Tolerability and pathway synergy

Synergistic cell killing and resistance reversal readouts

• [1] Johannes, J. W., et al. 'Structure Based Design of Non-Natural Peptidic Macrocyclic Mcl-1 Inhibitors.' ACS Medicinal Chemistry Letters, 2017, 8, 2, 239–244. View Source
• [2] Chemical Probes Portal. S63845 Probe Report. View Source